Diethyl 2-((4-(methoxycarbonyl)thiophen-3-yl)amino)but-2-enedioate

• IUPAC Name: diethyl (E)-2-[(4-methoxycarbonylthiophen-3-yl)amino]but-2-enedioate
• InChI: InChI=1S/C14H17NO6S/c1-4-20-12(16)6-10(14(18)21-5-2)15-11-8-22-7-9(11)13(17)19-3/h6-8,15H,4-5H2,1-3H3/b10-6+
• InChI Key: WJWNHUSQPKHOIB-UXBLZVDNSA-N
• Canonical SMILES: CCOC(=O)C=C(C(=O)OCC)NC1=CSC=C1C(=O)OC
• Isomeric SMILES: CCOC(=O)/C=C(\C(=O)OCC)/NC1=CSC=C1C(=O)OC
• Molecular Formula: C14H17NO6S
• Molecular Weight: 327.35 g/mol
• CAS No.: 2007931-02-2

Description

Diethyl 2-((4-(methoxycarbonyl)thiophen-3-yl)amino)but-2-enedioate is a useful research compound. Its molecular formula is C14H17NO6S and its molecular weight is 327.35. The purity is usually 95%.
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Scientific Research Applications

1. Corrosion Inhibition

Diethyl 2-((4-(methoxycarbonyl)thiophen-3-yl)amino)but-2-enedioate and similar compounds have been explored as corrosion inhibitors. Studies show that certain derivatives, such as α-aminophosphonates, significantly inhibit mild steel corrosion in acidic environments, making them useful in industrial processes like steel pickling (Gupta et al., 2017).

2. Synthesis of Heterocyclic Compounds

This chemical is used in synthesizing various heterocyclic compounds, which have potential applications in pharmaceuticals and materials science. For instance, transformations involving compounds like diethyl 2-[(dimethylamino)methylene]-3-oxopentanedioate have led to the creation of pyridine and pyrimidine derivatives, which are structurally similar and relevant in medicinal chemistry (Zupančič et al., 2009).

3. Antimicrobial and Antinociceptive Activities

Some derivatives of this compound have shown promising antimicrobial and antinociceptive (pain-relieving) activities. Studies have demonstrated that certain thiophene derivatives exhibit significant biological activities, including antimicrobial effects against various microorganisms (Shipilovskikh et al., 2020).

4. Optical Applications

Derivatives of this compound have also found applications in the field of optics, particularly in enhancing nonlinear optical limiting, which is crucial for protecting optical sensors and human eyes from intense light sources (Anandan et al., 2018).